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Compound of Interest

Compound Name: Boc-L-2-Chloro-4-fluorophe
CAS No.: 1213887-81-0
Cat. No.: B2703389

Get Quote

. J

Part 1: Executive Safety Summary (Immediate
Action)

Compound Identity: Boc-L-2-Chloro-4-fluorophenylalanine CAS Number: 1213887-81-0
Physical State: White to off-white powder Primary Hazard Class:Uncharacterized Organic
Intermediate (Treat as Irritant/Potential Sensitizer)

£+ Emergency Response Card
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Incident Immediate Action

Flush immediately with eyewash station for 15
Eye Contact minutes. Hold eyelids open. Consult a

physician.

Brush off loose particles first, then wash with
Skin Contact soap and copious water. Remove contaminated
clothing.[1]

Evacuate to fresh air. If breathing is difficult,
Inhalation oxygen should be administered by trained

personnel.

Rinse mouth with water.[1][2][3] Do NOT induce
Ingestion vomiting. Call a poison control center

immediately.

Dampen with wet paper towel to prevent dust.
Spill (Solid) Sweep into a closed container. Do not dry

sweep.[4]

Part 2: Hazard Assessment & Risk Profile[1][5]

As an uncharacterized organic intermediate, Boc-L-2-Chloro-4-fluorophenylalanine presents
a specific challenge: The Absence of Evidence is not Evidence of Absence.

While many Boc-protected amino acids are not classified as acutely toxic under GHS standards
(often labeled "Not Hazardous" or "Caution"), the presence of halogenated substituents
(Chloro- and Fluoro- groups) on the phenyl ring alters the lipophilicity and metabolic stability of
the molecule. This increases the potential for skin absorption and mucous membrane irritation
compared to non-halogenated analogs.

Scientific Rationale for Enhanced Precautions:

» Dust Potential: As a fine powder, electrostatic charging is common. Airborne particles can
bypass standard surgical masks, requiring NIOSH-rated particulate filtration.
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o Halogenated Bioactivity: Halogen atoms often increase the biological half-life of organic
compounds. Until specific toxicological data (RTECS) is available, we must assume the
compound possesses higher persistence than standard amino acids.

e Solvent Synergy: This compound is frequently dissolved in Dichloromethane (DCM) or
Dimethylformamide (DMF) for peptide synthesis. These solvents act as carriers, significantly
increasing the rate of skin permeation for the solute.

Part 3: PPE Selection Matrix

The following matrix dictates protection levels based on the specific operational state.

ble 1: : | :
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Part 4: Operational Protocols (Self-Validating

Systems)
Protocol A: Static-Free Weighing & Transfer

Objective: Minimize airborne dust and loss of material due to electrostatic charge.

o Environment Check: Verify Fume Hood Face Velocity is between 80-100 fpm using the built-
in monitor or a vane anemometer.

lonization (Optional but Recommended): Use an anti-static gun or ionizer bar near the

balance if humidity is <30%.

The "Tap-Transfer" Method:

o Do not pour from the stock bottle.
o Use a clean, dedicated spatula.

o Validation Step: Inspect the spatula tip. If powder clings excessively, static is high. Pause
and wipe the spatula with an ethanol-dampened wipe (allow to dry) to discharge.

Container Closure: Wipe the threads of the stock bottle with a dry Kimwipe before recapping
to prevent grinding of the compound in the cap (which creates fine aerosols upon next

opening).

Protocol B: Solubilization in Halogenated Solvents
(DCM)

Objective: Prevent "Carrier Effect" exposure.

e Glove Layering: Don a pair of Silver Shield (Laminate) gloves, followed by standard Nitrile

gloves.

o Why? Laminate resists DCM for >4 hours; Nitrile fails in minutes. The outer nitrile glove

provides grip.
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e Dissolution: Add solvent to the solid slowly down the side of the vessel to minimize

splashing.
¢ Visual Check: Ensure no solid residue remains on the vessel rim.

* Waste Segregation: Any wipes or pipettes used in this step must be disposed of as
Halogenated Solvent Waste, not solid trash.

Part 5: Logic & Workflow Visualization

The following diagram illustrates the decision-making process for handling and disposal,
ensuring compliance with halogenated waste streams.
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Start: Handling Boc-L-2-Chloro-4-fluorophenylalanine

Determine Physical State

Weighing \Synthesis/Workup

In Solution

Solid / Powder

Check Solvent Type

DMF, DMSO, MeOH \DCM, Chloroform

Standard PPE:
Nitrile Gloves + Safety Glasses
(Work in Fume Hood)

Enhanced PPE:
Double Glove (Laminate/Nitrile)
+ Chemical Goggles

If Non-Halo Solvent Must be Segregated

Halogenated Solvent Waste
(Segregated Carboy)

Disposal Stream

Non-Halogenated Organic Waste

Solid Residue/Wipes

Solid Hazardous Waste
(Tag: Halogenated Organic Solid)

Click to download full resolution via product page
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Figure 1: Operational workflow for PPE selection and waste disposal based on physical state
and solvent compatibility.

Part 6: Waste Disposal Strategy

Proper disposal is critical due to the halogen content (Chlorine/Fluorine). Incineration of
halogenated compounds requires specific scrubbers to capture acid gases (HCI, HF).

e Solid Waste:
o Collect in a wide-mouth jar labeled "Hazardous Waste - Solid Organic - Halogenated".
o Do not dispose of in regular trash or biohazard bags.
e Liquid Waste:
o Segregation Rule: If dissolved in DCM or Chloroform, use the Halogenated Waste carboy.

o If dissolved in Methanol/DMF but containing >1% of the compound, default to Halogenated
Waste to prevent contamination of fuel-blending streams (non-halogenated waste is often
used as fuel; halogens corrode incinerators).

e Container Rinse:

o Triple rinse empty stock bottles with a small amount of solvent. Add rinsate to the liquid
waste stream. Deface the label before discarding the bottle.

References

» National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
CID 53398085, Boc-2-chloro-4-fluoro-L-phenylalanine. Retrieved October 26, 2023. [Link][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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